Cas no 1887088-66-5 (tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate)

• Product Name: tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate
• CAS No: 1887088-66-5
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5104191
• PubChem ID: 118947332
• Update Time: 2025-06-14

tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(2,5-dimethyl-4-piperidinyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate

• Inchi： 1S/C12H24N2O2/c1-8-7-13-9(2)6-10(8)14-11(15)16-12(3,4)5/h8-10,13H,6-7H2,1-5H3,(H,14,15)
• InChI Key： RXAQOLMDSYHIER-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1C(C)CNC(C)C1

Additional information on tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate

Comprehensive Overview of tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate (CAS No. 1887088-66-5)

The compound tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate, identified by its CAS number 1887088-66-5, is a specialized organic molecule widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structural features, including the tert-butyl carbamate group and the 2,5-dimethylpiperidine backbone, make it a valuable intermediate for drug discovery and development. Researchers and chemists frequently search for this compound due to its relevance in peptide coupling reactions, protecting group strategies, and chiral synthesis.

In recent years, the demand for high-purity intermediates like tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate has surged, driven by advancements in small-molecule therapeutics and preclinical drug development. This compound is often associated with queries such as "synthetic applications of piperidine derivatives" or "carbamate-protected amines in medicinal chemistry", reflecting its niche yet critical role in modern organic synthesis. Its stability under mild conditions and compatibility with diverse reaction environments further enhance its appeal.

From a structural perspective, the 2,5-dimethylpiperidine moiety introduces steric hindrance, which can influence the selectivity of subsequent reactions. This property is particularly valuable in designing stereospecific catalysts or chiral auxiliaries. Meanwhile, the tert-butyloxycarbonyl (Boc) group serves as a temporary protecting group for amines, a technique widely adopted in solid-phase peptide synthesis (SPPS) and combinatorial chemistry. These attributes align with trending topics like "green chemistry alternatives" and "atom-efficient synthetic routes".

The synthesis of CAS No. 1887088-66-5 typically involves multi-step procedures, including reductive amination and carbamate formation. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity and structural integrity. Given the growing emphasis on quality control in API manufacturing, this compound's characterization data is frequently sought after in peer-reviewed literature and patent filings.

Beyond its synthetic utility, tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate has garnered attention in computational chemistry studies. Researchers explore its conformational dynamics and molecular docking potential, especially in the context of GPCR-targeted drug design. Such applications resonate with popular search terms like "AI-driven drug discovery" and "structure-activity relationship (SAR) modeling", highlighting its interdisciplinary relevance.

In summary, CAS No. 1887088-66-5 represents a versatile building block bridging academic research and industrial applications. Its role in enabling efficient synthetic methodologies and tailored molecular architectures ensures its continued prominence in the evolving landscape of organic and medicinal chemistry.